Cas no 2411319-27-0 (N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide)

• Product Name: N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide
• CAS No: 2411319-27-0
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6300943
• PubChem ID: 154879756
• Update Time: 2025-06-09

N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411319-27-0
• N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide
• Z3687605201
• EN300-7560945

• Inchi： 1S/C14H14N2O3/c17-13(12-9-19-12)16-11(14-15-6-7-18-14)8-10-4-2-1-3-5-10/h1-7,11-12H,8-9H2,(H,16,17)
• InChI Key： UJNZCOJGTNLBSE-UHFFFAOYSA-N
• SMILES： O1CC1C(NC(C1=NC=CO1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.7Ų

Additional information on N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide

Research Brief on N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide (CAS: 2411319-27-0): Recent Advances and Applications

N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide (CAS: 2411319-27-0) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxazole and oxirane functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

The synthesis of N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide involves a multi-step process that includes the formation of the oxazole ring and subsequent epoxidation. Researchers have reported improved yields and purity through the use of catalytic asymmetric epoxidation, which enhances the stereoselectivity of the final product. The compound's structural features, particularly the oxirane moiety, are critical for its bioactivity, as they facilitate covalent interactions with biological targets such as enzymes and receptors.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, it has been shown to inhibit the NF-κB pathway, thereby reducing inflammation in models of rheumatoid arthritis. Additionally, its ability to induce apoptosis in cancer cells by targeting the PI3K/Akt/mTOR pathway has been documented. These findings underscore its potential as a lead compound for the development of new therapeutics.

Recent advancements in drug delivery systems have also explored the encapsulation of N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide in nanoparticles to enhance its bioavailability and target specificity. Preliminary results indicate that such formulations can significantly improve the compound's pharmacokinetic profile, reducing off-target effects and increasing therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed. Ongoing research aims to optimize the compound's properties through structural modifications and to evaluate its safety and efficacy in preclinical models.

In conclusion, N-[1-(1,3-Oxazol-2-yl)-2-phenylethyl]oxirane-2-carboxamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted bioactivity make it a valuable subject of study for researchers aiming to address unmet medical needs. Future studies should focus on overcoming the current limitations and advancing the compound toward clinical trials.